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Effective Antifungal Concentrations of Undecylenic
Acid

The effective concentration varies based on the experimental model and the target fungus. Below is a

summary of key findings from recent studies.

Experimental Context / Effective .
Key Effects and Observations

Target Concentration
Candida albicans = 3 mM (approx. Inhibits biofilm formation. [1]
Biofilm [1] 0.055%)
=4 mM (approx. Completely abolishes the morphological transition
0.074%) from yeast to filamentous (hyphal) phase. [1]
Candida albicans = 6% (wlw) in >90% reduction of sessile (attached) Candida cells

(PMMA Composites) [2] composite material upon preparation; ~70% reduction after six days.
Also effective against planktonic (free-floating) cells.

[2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1949285?utm_src=pdf-body
https://www.smolecule.com/products/s1949285?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/26902505/
https://pubmed.ncbi.nlm.nih.gov/26902505/
https://pubmed.ncbi.nlm.nih.gov/26902505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5796133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5796133/
https://www.smolecule.com/products/s1949285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Experimental Context / Effective .
Key Effects and Observations

Target Concentration

Minimal Inhibitory < 0.0125% Fungal growth inhibition observed below this
Concentration (MIC) on concentration. [2]

Agar [2]

Filamentation Inhibition  0.4% Completely inhibits Candida growth in an embedded
[2] filamentation test. [2]

Detailed Experimental Context and Protocols

To help you apply this information in a research setting, here are the experimental details from the cited

studies.

e Study 1: Effect on Candida albicans Biofilm and Morphology [1]

o Objective: To investigate the mechanism of fungal inhibition by undecylenic acid, focusing on
virulence factors like biofilm formation and hyphal growth.
o Methodology:
= Biofilm Assay: Candida albicans was cultured in biofilm-forming conditions with varying
concentrations of undecylenic acid. Biofilm formation was quantified.
= Morphological Analysis: The yeast-to-hyphal transition was observed microscopically.
= Gene Expression: Transcriptional levels of hypha-specific genes (e.g., HWP1) and
genes for hydrolytic enzymes were analyzed using RT-PCR.
= Scanning Electron Microscopy (SEM): Used to examine the physical changes and
atrophic appearance of the cell surface after treatment.
o Key Findings: Undecylenic acid at 3-4 mM not only inhibits biofilm formation but also causes
down-regulation of key genes involved in hyphal formation and adhesion, leading to a poorly
organized biofilm.

¢ Study 2: Antifungal PMMA-Composites [2]

o Objective: To develop an antifungal dental material by incorporating undecylenic acid (UA) into
Poly(methyl methacrylate) or PMMA.
o Methodology:
= Composite Fabrication: UA was mixed with cold-polymerized PMMA at concentrations
of 3%, 6%, 9%, and 12% (w/w).
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= Antifungal Testing (Sessile Cells): The composites were incubated with C. albicans.
The metabolic activity of the fungi attached to the composite surface (sessile cells) was
measured at two time points: on the day of preparation (TO) and after six days (T6).
= Antifungal Testing (Planktonic Cells): The metabolic activity of free-floating cells in the
medium surrounding the composite was also measured.
= Agar Diffusion Test: The inhibition zone around UA-loaded agar was measured to
determine the Minimal Inhibitory Concentration (MIC).
o Key Findings: Composites with 6% UA or higher showed strong, sustained antifungal activity
against both sessile and planktonic Candida cells. The MIC for UA in agar was found to be
below 0.0125%.

Mechanism of Antifungal Action

The antifungal action of undecylenic acid is multifaceted, as revealed by the research [1] [3]. The following

diagram outlines its primary mechanisms.
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Frequently Asked Questions for Researchers
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Q1: The nomenclature in the literature is inconsistent. What is the correct name for the compound?
The compound with the CAS number 112-38-9 is systematically named 10-undecenoic acid, reflecting the
position of the double bond [4]. It is widely known in research and commercial contexts as Undecylenic
Acid [1] [5] [2]. The term "4-undecenoic acid" likely refers to an isomer with a different double bond

position and was not covered in the retrieved studies.

Q2: Is undecylenic acid fungistatic or fungicidal? The action appears to be concentration-dependent. At
lower concentrations, it may primarily inhibit growth and virulence (fungistatic). However, the physical
disruption of the cell membrane and induction of cell death, as observed in studies, indicate that it can

exhibit fungicidal activity at higher concentrations [1] [3].

Q3: My research involves creating an antifungal polymer. What is a relevant effective concentration to
try? For material science applications like polymer composites, the study incorporating UA into PMMA is
highly relevant [2]. The results indicate that a concentration of 6% (w/w) is an effective starting point,
providing strong initial and sustained release activity against Candida. You may test higher concentrations

(e.g., 9%, 12%) to evaluate if they offer a longer-lasting or more potent effect.

Q4: How does undecylenic acid compare to common azole antifungals? A systematic review concluded
that topical preparations of undecylenic acid are efficacious and can be a cost-effective first-line treatment
for skin fungal infections [6]. Its mechanism of action—directly disrupting the cell membrane—is different
from that of azoles (which inhibit ergosterol synthesis), making it a valuable agent for combating fungi that

may have developed resistance to azoles [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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